Cas no 939807-79-1 (1-Amino-4-chloro-1H-pyrrole-2-carbonitrile)

• Product Name: 1-Amino-4-chloro-1H-pyrrole-2-carbonitrile
• CAS No: 939807-79-1
• MF: C₅H₄ClN₃
• MW: 141.558359146118
• CID: 2103856
• Update Time: 2023-08-03

1-Amino-4-chloro-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-chloro-1H-Pyrrole-2-carbonitrile
• CRHVOFAHSRKZTR-UHFFFAOYSA-N
• 1-Amino-4-chloro-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C5H4ClN3/c6-4-1-5(2-7)9(8)3-4/h1,3H,8H2
• InChI Key： CRHVOFAHSRKZTR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Topological Polar Surface Area: 54.7